3-(2,5-Dichlorophenyl)-2-methoxybenzoic acid, 95%
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Overview
Description
3-(2,5-Dichlorophenyl)-2-methoxybenzoic acid, 95% (3-DPMBA) is an organic compound with a molecular formula of C11H8Cl2O3. It is a white, crystalline solid with a melting point of 162-164°C that is soluble in water, ethanol, and methanol. 3-DPMBA is an important intermediate for the synthesis of various pharmaceuticals and agrochemicals, and has been widely studied for its potential applications in the fields of medicine and agriculture.
Scientific Research Applications
3-(2,5-Dichlorophenyl)-2-methoxybenzoic acid, 95% has been widely studied for its potential applications in the fields of medicine and agriculture. In the field of medicine, 3-(2,5-Dichlorophenyl)-2-methoxybenzoic acid, 95% has been investigated as a potential anti-inflammatory agent, and has been shown to inhibit the production of pro-inflammatory cytokines such as interleukin-1β and tumor necrosis factor-α. In addition, 3-(2,5-Dichlorophenyl)-2-methoxybenzoic acid, 95% has been studied for its potential use in the treatment of cancer, as it has been shown to induce apoptosis in human cancer cell lines. In the field of agriculture, 3-(2,5-Dichlorophenyl)-2-methoxybenzoic acid, 95% has been studied as a potential herbicide, and has been shown to be effective against a variety of weeds.
Mechanism of Action
The exact mechanism of action of 3-(2,5-Dichlorophenyl)-2-methoxybenzoic acid, 95% is not yet fully understood. However, it is believed to act by binding to and inhibiting the activity of cyclooxygenase-2 (COX-2), an enzyme involved in the production of pro-inflammatory cytokines. In addition, 3-(2,5-Dichlorophenyl)-2-methoxybenzoic acid, 95% has been shown to inhibit the production of nitric oxide, which is believed to be involved in the induction of apoptosis in cancer cells.
Biochemical and Physiological Effects
3-(2,5-Dichlorophenyl)-2-methoxybenzoic acid, 95% has been shown to have a variety of biochemical and physiological effects. As an anti-inflammatory agent, 3-(2,5-Dichlorophenyl)-2-methoxybenzoic acid, 95% has been shown to inhibit the production of pro-inflammatory cytokines such as interleukin-1β and tumor necrosis factor-α. In addition, 3-(2,5-Dichlorophenyl)-2-methoxybenzoic acid, 95% has been shown to inhibit the production of nitric oxide, which is believed to be involved in the induction of apoptosis in cancer cells. Furthermore, 3-(2,5-Dichlorophenyl)-2-methoxybenzoic acid, 95% has been shown to have a variety of other effects, including the inhibition of platelet aggregation, the inhibition of angiogenesis, and the inhibition of the proliferation of cancer cells.
Advantages and Limitations for Lab Experiments
The use of 3-(2,5-Dichlorophenyl)-2-methoxybenzoic acid, 95% in laboratory experiments has several advantages. First, it is relatively inexpensive and easy to synthesize. Second, it is a highly pure compound, with a purity of 95%. Third, it is soluble in water, ethanol, and methanol, making it easy to work with in the laboratory. Finally, it has a wide range of potential applications in the fields of medicine and agriculture.
However, there are several limitations to the use of 3-(2,5-Dichlorophenyl)-2-methoxybenzoic acid, 95% in laboratory experiments. First, its exact mechanism of action is still not fully understood. Second, it has not been extensively studied in humans, and its safety and efficacy in humans is still unknown. Third, its effects may vary depending on the concentration and duration of exposure. Finally, it may interact with other drugs or compounds, and may have unpredictable effects.
Future Directions
There are several potential future directions for the use of 3-(2,5-Dichlorophenyl)-2-methoxybenzoic acid, 95%. First, further research is needed to better understand its mechanism of action and its potential applications in the fields of medicine and agriculture. Second, further studies are needed to determine its safety and efficacy in humans. Third, further studies are needed to determine the potential interactions between 3-(2,5-Dichlorophenyl)-2-methoxybenzoic acid, 95% and other drugs or compounds. Fourth, further studies are needed to explore the potential use of 3-(2,5-Dichlorophenyl)-2-methoxybenzoic acid, 95% in combination with other compounds or drugs to enhance its efficacy. Finally, further studies are needed to explore the potential use of 3-(2,5-Dichlorophenyl)-2-methoxybenzoic acid, 95% in the treatment of other diseases and conditions.
Synthesis Methods
3-(2,5-Dichlorophenyl)-2-methoxybenzoic acid, 95% can be synthesized via a variety of methods, including the reaction of 2,5-dichlorobenzoic acid and 2-methoxybenzyl chloride in the presence of a base. This reaction is typically carried out in aqueous ethanol or methanol, and yields a product with a purity of 95%. Other methods for the preparation of 3-(2,5-Dichlorophenyl)-2-methoxybenzoic acid, 95% include the reaction of 2,5-dichlorobenzoic acid and 2-methoxybenzyl alcohol in the presence of an acid catalyst, or the reaction of 2,5-dichlorobenzoic acid and 2-methoxybenzaldehyde in the presence of a base.
properties
IUPAC Name |
3-(2,5-dichlorophenyl)-2-methoxybenzoic acid |
Source
|
---|---|---|
Details | Computed by LexiChem 2.6.6 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C14H10Cl2O3/c1-19-13-9(3-2-4-10(13)14(17)18)11-7-8(15)5-6-12(11)16/h2-7H,1H3,(H,17,18) |
Source
|
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
ODFZVRNLJHLDDR-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
COC1=C(C=CC=C1C(=O)O)C2=C(C=CC(=C2)Cl)Cl |
Source
|
Details | Computed by OEChem 2.1.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C14H10Cl2O3 |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID00691235 |
Source
|
Record name | 2',5'-Dichloro-2-methoxy[1,1'-biphenyl]-3-carboxylic acid | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID00691235 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
297.1 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
CAS RN |
1261939-70-1 |
Source
|
Record name | 2',5'-Dichloro-2-methoxy[1,1'-biphenyl]-3-carboxylic acid | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID00691235 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.